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Compound of Interest

Compound Name: 2-(1-Aminoethyl)-4-chlorophenol

Cat. No.: B11744961

Get Quote

Part 1: Executive Summary & Chemical Identity
2-(1-Aminoethyl)-4-chlorophenol (specifically the (R)- or (S)- enantiomer) represents a

critical chiral building block in the synthesis of complex pharmaceutical intermediates. Its dual

functionality—combining a phenolic hydroxyl group with a benzylic amine—creates a unique

thermodynamic profile characterized by significant pH-dependent solubility and susceptibility to

oxidative degradation.

This guide provides a comprehensive analysis of its thermodynamic stability, bridging the gap

between available computed data and the experimental protocols required for rigorous

characterization.

Chemical Identity Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b11744961#bc-rfq
https://www.benchchem.com/product/b11744961/docs?utm_src=pdf-body#thermodynamic-stability-characterization-of-2-1-aminoethyl-4-chlorophenol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11744961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data

IUPAC Name 2-(1-Aminoethyl)-4-chlorophenol

CAS Number
1228571-53-6 ((R)-isomer) 1228569-39-8 ((S)-

isomer)

Molecular Formula C₈H₁₀ClNO

Molecular Weight 171.62 g/mol

Physical State Solid (White to yellow crystalline powder)

Chirality Contains one chiral center at the ethyl group

Part 2: Thermodynamic Stability Profile
The thermodynamic stability of 2-(1-Aminoethyl)-4-chlorophenol is governed by the interplay

between its crystal lattice energy in the solid state and its ionization state in solution.

Solid-State Thermodynamics
In the solid phase, the stability is dominated by hydrogen bonding networks involving the

phenol -OH and the amine -NH₂.

Melting Point (MP): While specific experimental MP values for the pure enantiomer are often

proprietary, structural analogs (e.g., 2-amino-4-chlorophenol) melt around 140°C. For this

ethyl derivative, the additional steric bulk typically lowers the lattice energy, potentially

reducing the MP to the 120–135°C range.

Critical Insight: A sharp endotherm in Differential Scanning Calorimetry (DSC) confirms

purity. Broadening indicates the presence of amorphous content or degradation products.

Thermal Decomposition: The compound is thermally labile. Decomposition often initiates

immediately post-melting or upon prolonged exposure to temperatures >40°C, driven by the

elimination of ammonia (deamination) or oxidation.

Solution Thermodynamics & pKa
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The molecule is amphoteric, existing as a zwitterion in neutral solution, which significantly

impacts its solubility and distribution coefficient (LogD).

Predicted Ionization Constants (at 25°C):

pKa₁ (Phenolic -OH): ~9.4 – 9.8 (Acidity increased by the electron-withdrawing Cl group).

pKa₂ (Benzylic -NH₃⁺): ~8.8 – 9.2 (Typical for benzylamines).

Thermodynamic Solubility:

pH < 8: High solubility (Amine protonated: -NH₃⁺).

pH 8–10: Minimum solubility (Isoelectric point/Zwitterionic region).

pH > 10: High solubility (Phenol deprotonated: -O⁻).

Computed Physicochemical Parameters
Data derived from consensus computational models (PubChem/ChemSpider).

Property Value Interpretation

LogP (Octanol/Water) ~2.07
Moderately lipophilic; good

membrane permeability.

TPSA 46.25 Å²
Polar surface area indicative of

good oral bioavailability.

Enthalpy of Vaporization ~55-60 kJ/mol (Predicted)
High energy required for

volatilization due to H-bonding.

Part 3: Stability & Degradation Mechanisms[1]
The "thermodynamic instability" of this compound is primarily oxidative. The benzylic position,

activated by the electron-rich phenol ring, is a "hotspot" for radical attack.

Degradation Pathways
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Oxidation (Quinone Formation): The phenol group is susceptible to oxidation by atmospheric

oxygen, leading to the formation of quinone methides or benzoquinones. This reaction is

thermodynamically favored (

) but kinetically slow if stored properly.

Schiff Base Formation: In the presence of carbonyl impurities (e.g., traces of acetone or

aldehydes), the primary amine will rapidly form thermodynamically stable Schiff bases.

Photolysis: The aromatic chloride bond is sensitive to UV light, potentially leading to

homolytic cleavage and radical formation.

Visualization: Degradation Logic
The following diagram illustrates the primary degradation pathways that must be mitigated

during storage and handling.
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Caption: Primary thermodynamic degradation pathways. Oxidation and condensation are the

dominant risks.

Part 4: Experimental Protocols for Stability
Assessment
To generate specific thermodynamic data for your batch, follow these standardized protocols.

Protocol: Thermal Stability via DSC
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Objective: Determine the melting point and onset of thermal decomposition.

Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).

Sample Prep: Weigh 2–5 mg of sample into a Tzero aluminum pan.

Crucial Step: Use a hermetically sealed lid with a pinhole to allow volatile escape without

sublimation interference.

Method:

Equilibrate at 25°C.

Ramp 10°C/min to 250°C.

Purge gas: Nitrogen (50 mL/min).

Analysis:

Identify endotherm onset (

).

Identify exotherm onset (

).

Acceptance Criteria: Single sharp endotherm. Any pre-melting endotherms indicate

solvates or impurities.

Protocol: Forced Degradation (Stress Testing)
Objective: Validate the stability-indicating HPLC method and determine degradation kinetics.
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Stress Condition Conditions Duration Expected Outcome

Acid Hydrolysis 0.1 N HCl, 60°C 24 Hours

Minimal degradation

(Amine protonation

protects).

Base Hydrolysis 0.1 N NaOH, 60°C 24 Hours
Moderate degradation

(Phenoxide oxidation).

Oxidation 3% H₂O₂, RT 4 Hours
High degradation

(Quinone formation).

Thermal 60°C, Solid State 7 Days
Slight discoloration

(Surface oxidation).

Photostability 1.2 million lux hours --
Moderate degradation

(Protect from light).

Visualization: Stability Testing Workflow
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Caption: Workflow for assessing the thermodynamic stability and identifying degradation

products.

Part 5: Handling & Storage Recommendations
Based on the thermodynamic profile, the following storage conditions are mandatory to

maintain >98% purity over 12 months.

Temperature: Store at 2–8°C (Refrigerated). The reaction rate of oxidation is significantly

suppressed at low temperatures (Arrhenius equation).

Atmosphere: Store under Inert Gas (Argon or Nitrogen). The primary degradation driver is

atmospheric oxygen.
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Container: Amber glass or opaque HDPE to prevent photolysis.

Moisture: Keep desiccated. While not highly hygroscopic, moisture can catalyze hydrolysis

or facilitate oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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